Cas no 2171637-13-9 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid)
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid
- 2171637-13-9
- 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid
- EN300-1580775
-
- Inchi: 1S/C27H32N2O6/c1-16(2)25(26(32)28-23-11-12-34-14-17(23)13-24(30)31)29-27(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23,25H,11-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: NTFZXEKHEUOVPR-UHFFFAOYSA-N
- SMILES: O1CCC(C(CC(=O)O)C1)NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1580775-0.05g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1580775-0.1g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1580775-0.25g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1580775-0.5g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1580775-1.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1580775-2.5g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1580775-5.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1580775-10.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1580775-50mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 50mg |
$827.0 | 2023-09-24 | ||
| Enamine | EN300-1580775-100mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxan-3-yl}acetic acid |
2171637-13-9 | 100mg |
$867.0 | 2023-09-24 |
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic Acid (CAS No. 2171637-13-9): A Comprehensive Overview
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid (CAS No. 2171637-13-9) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Leucine-Oxymethyl Ester, is a valuable intermediate in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential tool in various research and development applications.
The molecular structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the Fmoc group allows for precise control over the reactivity of the amino group, making it an ideal choice for synthesizing complex peptides and proteins.
Recent studies have highlighted the importance of this compound in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-L-Leucine-Oxymethyl Ester can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.
In addition to its applications in peptide synthesis, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid has been explored for its potential as a drug delivery vehicle. Research conducted at the University of California, San Francisco, revealed that this compound can be conjugated to therapeutic agents to improve their pharmacokinetic properties and reduce side effects. This approach has shown significant potential in enhancing the efficacy of drug delivery systems.
The synthesis of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the ester bond with oxymethyl alcohol. The final step involves deprotection to yield the desired compound. This multi-step process requires careful control over reaction conditions to ensure high yields and purity.
The purity and quality of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid are critical for its use in research and development. High-performance liquid chromatography (HPLC) is commonly used to analyze the purity of this compound, ensuring that it meets the stringent standards required for pharmaceutical applications. Additionally, nuclear magnetic resonance (NMR) spectroscopy is employed to confirm the structure and identity of the compound.
The safety profile of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid has been extensively studied. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical studies. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.
In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid (CAS No. 2171637-13-9) is a versatile and valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique properties make it an essential tool for researchers working on peptide synthesis, drug delivery systems, and other biologically relevant areas. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.
2171637-13-9 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxan-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)